![molecular formula C8H7BrF2O B6162465 1-bromo-3-[(difluoromethoxy)methyl]benzene CAS No. 2092686-02-5](/img/no-structure.png)
1-bromo-3-[(difluoromethoxy)methyl]benzene
Overview
Description
1-bromo-3-[(difluoromethoxy)methyl]benzene, also known as 1-bromo-3-(difluoromethoxy)benzene, is an organobromine compound with a molecular formula of C7H6BrF2O. It is a colorless, volatile liquid that is used in organic synthesis and as a reagent in analytical chemistry. This compound has a wide range of applications in the fields of drug synthesis, material science, and analytical chemistry.
Scientific Research Applications
1-bromo-3-[(difluoromethoxy)methyl]benzene[(difluoromethoxy)methyl]benzene is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and as a building block in the synthesis of polymers. It is also used as a reagent in analytical chemistry, and as a solvent in the extraction of natural products.
Mechanism of Action
1-bromo-3-[(difluoromethoxy)methyl]benzene[(difluoromethoxy)methyl]benzene is an organobromine compound that functions as a Lewis acid. It is capable of forming complexes with a variety of Lewis bases, such as amines, alcohols, and carboxylic acids. This property makes it useful as a catalyst in organic synthesis and as a reagent in analytical chemistry.
Biochemical and Physiological Effects
1-bromo-3-[(difluoromethoxy)methyl]benzene[(difluoromethoxy)methyl]benzene is not known to have any significant biochemical or physiological effects. It is a highly volatile liquid, and exposure to the vapors can cause irritation to the eyes, skin, and respiratory tract.
Advantages and Limitations for Lab Experiments
1-bromo-3-[(difluoromethoxy)methyl]benzene[(difluoromethoxy)methyl]benzene has several advantages for use in laboratory experiments. It is highly volatile, which makes it easy to handle and store. It is also relatively stable and does not decompose under normal conditions. However, it is also highly flammable and should be handled with caution.
Future Directions
1-bromo-3-[(difluoromethoxy)methyl]benzene[(difluoromethoxy)methyl]benzene has a wide range of potential applications in the fields of drug synthesis, material science, and analytical chemistry. Future research could focus on the development of new synthetic routes for its synthesis, as well as the development of new catalysts and reagents based on this compound. Additionally, further research could be conducted to explore the potential applications of this compound in the fields of drug synthesis and material science. Finally, further research could be conducted to explore the potential biological effects of this compound.
Synthesis Methods
1-bromo-3-[(difluoromethoxy)methyl]benzene[(difluoromethoxy)methyl]benzene can be synthesized from a variety of starting materials. The most common route is the reaction of bromine with dichloromethyl methyl ether in the presence of a base. The reaction is typically carried out in an inert atmosphere such as nitrogen or argon. An alternate route is the reaction of bromine with 3-chloro-1,1-difluorobutane in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-3-[(difluoromethoxy)methyl]benzene involves the bromination of 3-[(difluoromethoxy)methyl]benzene using a brominating agent.", "Starting Materials": [ "3-[(difluoromethoxy)methyl]benzene", "Brominating agent (e.g. N-bromosuccinimide, bromine, etc.)", "Solvent (e.g. dichloromethane, chloroform, etc.)", "Catalyst (e.g. iron(III) bromide, aluminum bromide, etc.)" ], "Reaction": [ "Add the 3-[(difluoromethoxy)methyl]benzene to a reaction flask containing the solvent.", "Add the brominating agent to the reaction flask slowly while stirring.", "Add the catalyst to the reaction flask and continue stirring for a specific amount of time.", "Monitor the reaction progress using TLC or other analytical techniques.", "Once the reaction is complete, filter the mixture to remove any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product using column chromatography or recrystallization.", "Characterize the final product using spectroscopic techniques such as NMR and IR." ] } | |
CAS RN |
2092686-02-5 |
Molecular Formula |
C8H7BrF2O |
Molecular Weight |
237 |
Purity |
95 |
Origin of Product |
United States |
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